Cas no 1806040-62-9 (2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-5-nitropyridine)

• Product Name: 2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-5-nitropyridine
• CAS No: 1806040-62-9
• MF: C₇H₆ClF₂N₃O₂
• MW: 237.591247081757
• CID: 4868805
• Update Time: 2025-06-23

2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-5-nitropyridine

• Inchi： 1S/C7H6ClF2N3O2/c8-6-3(1-11)12-2-4(13(14)15)5(6)7(9)10/h2,7H,1,11H2
• InChI Key： WWJLTVDWEVNQGW-UHFFFAOYSA-N
• SMILES： ClC1C(CN)=NC=C(C=1C(F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 237.012
• Monoisotopic Mass: 237.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.7

Additional information on 2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-5-nitropyridine

Introduction to 2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-5-nitropyridine (CAS No. 1806040-62-9)

2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-5-nitropyridine, identified by its Chemical Abstracts Service (CAS) number 1806040-62-9, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the nitropyridine class, a group of heterocyclic molecules known for their diverse biological activities and industrial applications. The structural features of this compound, including its aminomethyl, chloro, difluoromethyl, and nitro substituents, contribute to its unique chemical properties and potential utility in synthetic chemistry and drug development.

The significance of 2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-5-nitropyridine lies in its versatility as a building block in medicinal chemistry. The presence of an aminomethyl group (-CH₂NH₂) provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives. This reactivity is particularly valuable in the development of novel therapeutic agents, where precise molecular modifications can enhance pharmacological efficacy and selectivity.

Additionally, the chloro and difluoromethyl substituents introduce electronic and steric effects that can influence the compound's interactions with biological targets. These groups are frequently employed in drug design to modulate binding affinity and metabolic stability. For instance, the difluoromethyl group is known to improve lipophilicity and resistance to enzymatic degradation, while the chloro group can serve as a handle for further chemical transformations.

The nitro group (-NO₂) in the pyridine ring is another critical feature that contributes to the compound's reactivity and potential biological activity. Nitro groups can be reduced to amino groups, introducing new functional sites for derivatization. Moreover, nitroaromatic compounds are well-documented for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The specific positioning of the nitro group in 2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-5-nitropyridine may influence its electronic properties and interactions with biological receptors.

In recent years, there has been growing interest in exploring the therapeutic potential of nitropyridine derivatives. For example, studies have demonstrated that certain nitropyridines exhibit inhibitory activity against various enzymes and receptors involved in metabolic disorders and inflammatory diseases. The structural motif of 2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-5-nitropyridine aligns with this trend, making it a promising candidate for further investigation.

From a synthetic chemistry perspective, 2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-5-nitropyridine serves as an excellent precursor for constructing more complex molecules. The combination of reactive sites allows for diverse synthetic pathways, including nucleophilic substitution reactions at the chloro and aminomethyl positions, as well as reduction or coupling reactions involving the nitro group. These synthetic possibilities make it a valuable tool for medicinal chemists seeking to develop novel compounds with tailored biological activities.

Recent advancements in computational chemistry have further enhanced the utility of this compound in drug discovery. Molecular modeling studies have shown that modifications to the substituents on the pyridine ring can significantly alter binding affinities and selectivity profiles. For instance, computational simulations have suggested that optimizing the electronic distribution around the ring through strategic substitution can improve interactions with target proteins.

The agrochemical industry has also shown interest in nitropyridine derivatives due to their potential as intermediates in pesticide formulations. The structural features of 2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-5-nitropyridine, particularly its ability to undergo further functionalization, make it a suitable candidate for developing new agrochemical agents with improved efficacy and environmental safety.

In conclusion, 2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-5-nitropyridine (CAS No. 1806040-62-9) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the presence of an aminomethyl, chloro, difluoromethyl, and nitro group, make it a versatile building block for synthesizing novel therapeutic agents. Recent studies highlight its importance in drug discovery efforts aimed at addressing various diseases, while also showcasing its utility as an intermediate in agrochemical applications.